3,3-Dimethyl-1,3-selenasilinane

• CAS No.: 61676-26-4
• Molecular Formula: C6H14SeSi
• Molecular Weight: 193.23 g/mol
• IUPAC Name: 3,3-dimethyl-1,3-selenasilinane
• InChI: InChI=1S/C6H14SeSi/c1-8(2)5-3-4-7-6-8/h3-6H2,1-2H3
• InChI Key: WZKZKWOKLVFOLW-UHFFFAOYSA-N
• Canonical SMILES: C[Si]1(CCC[Se]C1)C

Description

3,3-Dimethyl-1,3-selenasilinane is a six-membered heterocyclic compound containing selenium and silicon in its ring structure. The compound features two methyl groups at the 3-position, which influence its steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethyl-1,3-selenasilinane typically involves the reaction of organosilicon compounds with selenium reagents. One common method is the cyclization of 3,3-dimethyl-1,3-disilacyclohexane with elemental selenium under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and degradation of the product.

Industrial Production Methods

While specific industrial production methods for 3,3-Dimethyl-1,3-selenasilinane are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-1,3-selenasilinane can undergo various chemical reactions, including:

Oxidation: The selenium atom can be oxidized to form selenoxides or selenones.

Reduction: Reduction reactions can convert selenoxides back to selenides.

Substitution: The compound can participate in nucleophilic substitution reactions, where the selenium atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like halides (Cl⁻, Br⁻) or alkoxides (RO⁻) can be used under basic conditions.

Major Products Formed

Oxidation: Selenoxides and selenones.

Reduction: Selenides.

Substitution: Various substituted selenasilinanes depending on the nucleophile used.

Scientific Research Applications

3,3-Dimethyl-1,3-selenasilinane has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organoselenium compounds and as a reagent in organic transformations.

Biology: The compound’s selenium content makes it of interest in studies related to selenium’s biological roles, including its antioxidant properties.

Industry: Used in the development of advanced materials, including semiconductors and polymers.

Mechanism of Action

The mechanism by which 3,3-Dimethyl-1,3-selenasilinane exerts its effects is primarily through its selenium atom. Selenium can participate in redox reactions, acting as an antioxidant by neutralizing reactive oxygen species (ROS). The compound can also interact with various molecular targets, including enzymes and proteins, influencing their activity and stability.

Comparison with Similar Compounds

1,3-Dimethyl-1,3-bis(trimethylsilyl)urea (CAS 10218-17-4)

• Structure : Contains urea backbone with two trimethylsilyl groups and methyl substituents.
• Solubility: Likely polar aprotic solvent compatibility due to silyl groups. Purity: Industrial-grade specifications emphasize low heavy metal content (<10 ppm) and moisture control (<0.5%) .
• Applications : Used as a siliconizing agent and chemical intermediate in pharmaceuticals.
• Key Differences :
  • Lacks selenium; silicon and nitrogen dominate reactivity.
  • Higher steric bulk due to trimethylsilyl groups compared to selenasilinane.

1,1,1,3,3,3-Hexamethyl Disilazane (HMDS)

• Structure : Nitrogen-centered compound with two trimethylsilyl groups.
• Physical Properties :
  • Physical state: Liquid at room temperature.
  • Boiling point: ~125°C (estimated from similar silazanes).
  • Reactivity: Strong base and silylating agent, reacts vigorously with water .
• Applications : Widely used in semiconductor manufacturing and as a dehydration agent.
• cyclic selenasilinane. Higher volatility compared to selenasilinane (inferred from liquid state and lower molecular weight).

3,3-Dimethylacrylic Acid Methyl Ester

• Structure : Unsaturated ester with a dimethyl-substituted double bond.
• Physical Properties :
  • Physical state: Liquid (as per SDS).
  • Hazards: Flammable, with irritant properties .
• Applications: Monomer for polymer synthesis.
• Key Differences: Lacks heteroatoms (Se/Si); reactivity driven by ester and alkene groups. Higher polarity due to the ester functional group compared to selenasilinane’s nonpolar ring.

Trisilylamine (SIT8715.8)

• Structure : Nitrogen-centered compound with three silyl groups.
• Physical Properties :
  • Physical state: Liquid.
  • Reactivity: Acts as a precursor for silicon nitride materials .
• Key Differences :
  • Linear vs. cyclic structure.
  • Silicon-nitrogen bonding contrasts with selenium-silicon bonding in selenasilinane.

Comparative Data Table

Compound	Molecular Formula	Key Functional Groups	Physical State	Key Applications	Reactivity Highlights
3,3-Dimethyl-1,3-selenasilinane	C₅H₁₁SeSi	Se-Si heterocycle	Not reported	Research (inferred)	Potential redox activity
1,3-Dimethyl-1,3-bis(trimethylsilyl)urea	C₈H₂₂N₂OSi₂	Urea, silyl	Solid	Pharmaceuticals, siliconization	Moisture-sensitive
1,1,1,3,3,3-Hexamethyl Disilazane	C₆H₁₉NSi₂	Silazane	Liquid	Semiconductor industry	Strong base, hydrolyzes readily
3,3-Dimethylacrylic Acid Methyl Ester	C₆H₁₀O₂	Ester, alkene	Liquid	Polymer synthesis	Radical polymerization
Trisilylamine	H₉NSi₃	Silazane	Liquid	Silicon nitride precursors	Thermally unstable

Research Findings and Reactivity Insights

• Selenium vs. Silicon/Nitrogen : The presence of selenium in 3,3-Dimethyl-1,3-selenasilinane may confer distinct redox properties compared to silicon- or nitrogen-centered analogs. Selenium’s lower electronegativity than nitrogen could enhance electron donation in catalytic cycles.
• Toxicity concerns associated with selenium must also be addressed .